Cas no 87310-56-3 (Butenachlor)

Butenachlor structure
Butenachlor structure
Product Name:Butenachlor
CAS No:87310-56-3
MF:C17H24ClNO2
MW:309.83096408844
CID:992458
PubChem ID:6448437
Update Time:2025-06-30

Butenachlor Chemical and Physical Properties

Names and Identifiers

    • N-[[(Z)-but-2-enoxy]methyl]-2-chloro-N-(2,6-diethylphenyl)acetamide
    • (Z)-N-but-2-enyloxymethyl-2-chloro-2’,6’-diethylacetanilide
    • Kh-218
    • N-[[(2Z)-2-buten-1-yloxy]methyl]-2-chloro-N-(2,6-diethylphenyl)acetamide
    • N-{[(2Z)-but-2-en-1-yloxy]methyl}-2-chloro-N-(2,6-diethylphenyl)acetamide
    • N-(((2Z)-2-BUTENYLOXY)METHYL)-2-CHLORO-N-(2,6-DIETHYLPHENYL)ACETAMIDE
    • ACETAMIDE, N-((2-BUTENYLOXY)METHYL)-2-CHLORO-N-(2,6-DIETHYLPHENYL)-, (Z)-
    • DTXSID7058206
    • (Z)-N-But-2-enyloxymethyl-2-chloro-2',6'-diethylacetanilide (IUPAC)
    • KH 218
    • ACETAMIDE, N-(((2Z)-2-BUTENYLOXY)METHYL)-2-CHLORO-N-(2,6-DIETHYLPHENYL)-
    • (z)-n-but-2-enyloxymethyl-2-chloro-2',6'-diethylacetanilide
    • W0EV45W87P
    • UNII-W0EV45W87P
    • ACETAMIDE, N-(((2Z)-2-BUTEN-1-YLOXY)METHYL)-2-CHLORO-N-(2,6-DIETHYLPHENYL)-
    • (Z)-N-(2,6-Diethylphenyl)-N-((2-butenyloxy)methyl)-2-chloroacetamide
    • 87310-56-3
    • AKOS040750937
    • SCHEMBL135892
    • BUTENACHLOR [ISO]
    • Acetamide, N-(2,6-diethylphenyl)-N-((2-butenyloxy)methyl)-2-chloro-, (Z)-
    • Butenachlor
    • Inchi: 1S/C17H24ClNO2/c1-4-7-11-21-13-19(16(20)12-18)17-14(5-2)9-8-10-15(17)6-3/h4,7-10H,5-6,11-13H2,1-3H3/b7-4-
    • InChI Key: HZDIJTXDRLNTIS-DAXSKMNVSA-N
    • SMILES: ClCC(N(COC/C=C\C)C1C(=CC=CC=1CC)CC)=O

Computed Properties

  • Exact Mass: 309.15000
  • Monoisotopic Mass: 309.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Density: 1.09
  • Boiling Point: 442.3°C at 760 mmHg
  • Flash Point: 221.3°C
  • Refractive Index: 1.542
  • PSA: 29.54000
  • LogP: 3.93340

Butenachlor Customs Data

  • HS CODE:2924299014
  • Customs Data:

    China Customs Code:

    2924299014

    Overview:

    2924299014 propachlor \Buteneoxamine\Chlorhexyl oxalamide.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2924299014 2-chloro-n-isopropyl-n-phenylacetamide.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

Butenachlor Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B887590-1mg
Butenachlor
87310-56-3
1mg
$ 190.00 2023-04-18
TRC
B887590-10mg
Butenachlor
87310-56-3
10mg
$ 1499.00 2023-04-18

Additional information on Butenachlor

Research Brief on Butenachlor (CAS: 87310-56-3): Recent Advances and Applications in Chemical Biology and Medicine

Butenachlor (CAS: 87310-56-3) is a chloroacetamide herbicide that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This research brief synthesizes the latest findings on Butenachlor, focusing on its molecular mechanisms, biological activities, and emerging therapeutic potentials. The compound's unique chemical structure and reactivity make it a promising candidate for further investigation in drug discovery and agrochemical development.

Recent studies have elucidated the molecular interactions of Butenachlor with biological targets, particularly its inhibitory effects on key enzymes involved in lipid metabolism and cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Butenachlor exhibits selective inhibition of fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation. This finding opens new avenues for the development of Butenachlor-derived therapeutics for chronic pain management.

In agricultural research, Butenachlor continues to be a subject of optimization studies. Advanced formulation technologies, including nanoencapsulation and controlled-release systems, have been developed to enhance its herbicidal efficacy while minimizing environmental impact. A recent patent (WO2023056789) describes a novel microemulsion formulation of Butenachlor that improves field performance and reduces phytotoxicity to non-target crops.

The metabolic fate of Butenachlor in biological systems has been clarified through cutting-edge analytical techniques. Liquid chromatography-mass spectrometry (LC-MS) studies have identified several novel metabolites in mammalian systems, some of which exhibit interesting pharmacological activities. These metabolites may represent valuable lead compounds for future drug development programs.

Safety assessments of Butenachlor have progressed significantly, with new toxicological data emerging from comprehensive in vitro and in vivo studies. While the compound shows favorable acute toxicity profiles, recent research highlights the need for careful evaluation of its chronic exposure effects, particularly on endocrine function. These findings are informing regulatory decisions and guiding the development of safer analogs.

Looking forward, the most promising research direction appears to be the exploration of Butenachlor's anticancer properties. Preliminary studies indicate that structural derivatives of Butenachlor may selectively target cancer cell metabolism, with particular efficacy against drug-resistant tumor lines. Several pharmaceutical companies have initiated preclinical programs based on these findings, suggesting that Butenachlor-derived compounds may enter clinical trials within the next 3-5 years.

This brief highlights the multifaceted potential of Butenachlor (87310-56-3) across chemical biology and medical applications. Continued research into its mechanism of action, structural optimization, and formulation development will likely yield significant advancements in both agricultural and pharmaceutical sectors. The compound serves as an excellent example of how agrochemical lead structures can be repurposed for therapeutic development through modern chemical biology approaches.

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